molecular formula C8H19NO B2474088 4,4-Dimethyl-1-(methylamino)pentan-3-ol CAS No. 1499592-67-4

4,4-Dimethyl-1-(methylamino)pentan-3-ol

Cat. No. B2474088
CAS RN: 1499592-67-4
M. Wt: 145.246
InChI Key: LPILLGPESXNRKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4,4-Dimethyl-1-(methylamino)pentan-3-ol” is a chemical compound . It is often represented in the form of a hydrochloride salt . The compound is typically in the form of a powder .


Physical And Chemical Properties Analysis

The physical and chemical properties of “4,4-Dimethyl-1-(methylamino)pentan-3-ol” are not fully detailed in the searched resources. It is known to be a powder . More specific properties such as melting point, boiling point, and density are not provided .

Scientific Research Applications

  • Synthesis Methods and Yields : Shen De-long (2007) discussed the synthesis of a compound closely related to 4,4-Dimethyl-1-(methylamino)pentan-3-ol. This process involved condensation and hydrogenation, achieving high yields and purity using ion exchange resin and CO2, offering more favorable economic and technical indices compared to previous methods (Shen De-long, 2007).

  • Nanoparticle Carrier Systems : A study by E. Campos et al. (2015) explored using solid lipid nanoparticles and polymeric nanocapsules as carrier systems for agricultural fungicides, including a compound structurally similar to 4,4-Dimethyl-1-(methylamino)pentan-3-ol. These systems showed high association efficiency and modified release profiles, indicating potential for controlled delivery applications (E. Campos et al., 2015).

  • Growth and Water Use in Plants : T. Asamoah and D. Atkinson (1985) studied the effects of a similar compound on the growth and transpiration of plant rootstocks. They found that the compound reduced plant height, stem diameter, and leaf size while also decreasing total water use and increasing stomatal resistance (T. Asamoah, D. Atkinson, 1985).

  • Structural Studies in Fungicides : Research by N. Anderson et al. (1984) analyzed the crystal structures of fungicidal azolylmethanes, including compounds related to 4,4-Dimethyl-1-(methylamino)pentan-3-ol. This study provided insights into the crystal and solution conformations of these compounds, which are essential for understanding their reactivity and interactions (N. Anderson et al., 1984).

  • Enantioselective Catalysis : C. Bianchini et al. (2001) discussed the use of certain diphosphines, including compounds related to 4,4-Dimethyl-1-(methylamino)pentan-3-ol, in enantioselective catalysis. This research highlighted the potential applications of these compounds in asymmetric reactions, which are crucial in producing chiral pharmaceuticals and other fine chemicals (C. Bianchini et al., 2001).

Safety and Hazards

The compound is associated with some safety hazards. It has been labeled with the GHS07 pictogram, indicating that it can cause harm. Specific hazard statements include H315, H319, and H335, suggesting that it can cause skin irritation, eye irritation, and respiratory irritation .

properties

IUPAC Name

4,4-dimethyl-1-(methylamino)pentan-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H19NO/c1-8(2,3)7(10)5-6-9-4/h7,9-10H,5-6H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPILLGPESXNRKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(CCNC)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H19NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

145.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,4-Dimethyl-1-(methylamino)pentan-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.